Glycine, N-(2,2-difluoroethyl)-, ethyl ester

• Molecular Formula: C6H11F2NO2
• Molecular Weight: 167.15 g/mol
• IUPAC Name: ethyl 2-(2,2-difluoroethylamino)acetate
• InChI: InChI=1S/C6H11F2NO2/c1-2-11-6(10)4-9-3-5(7)8/h5,9H,2-4H2,1H3
• InChI Key: FNMASLYFNBRRBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNCC(F)F

Description

Glycine, N-(2,2-difluoroethyl)-, ethyl ester is a useful research compound. Its molecular formula is C6H11F2NO2 and its molecular weight is 167.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,2-difluoroethylamine (4.0 g) was added to a suspension of ethyl bromoacetate (5.4 mL), potassium iodide (0.82 g), diisopropylethylamine (9.8 mL) in acetonitrile (100 mL) and the mixture was stirred at RT for 25 h. The mixture was concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel to afford the sub-title compound (7.0 g) as a colorless oil; 1H NMR (300 MHz, CDCl3); 5.82 (1H, tt), 4.18 (2H, q), 3.46 (2H, s), 3.00 (2H, dt), 1.26 (3H, t).